Cas no 15351-31-2 (Glucitol,1,1'-iminobis[1-deoxy-)

• Product Name: Glucitol,1,1'-iminobis[1-deoxy-
• CAS No: 15351-31-2
• MF: C₁₂H₂₇NO₁₀
• MW: 345.343485116959
• CID: 120932
• PubChem ID: 11439371
• Update Time: 2025-04-18

Glucitol,1,1'-iminobis[1-deoxy- Chemical and Physical Properties

Names and Identifiers

• disorbitylamine
• (2R,3R,4R,5S,2'R,3'R,4'R,5'S)-6,6'-iminodihexane-1,2,3,4,5-pentol (non-preferred name)
• 1,1'-Iminobis(1-deoxyglucitol)
• 1,1'-Iminobis[1-deoxy-D-glucitol]
• (2R,3R,4R,5S)-6-[[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]amino]hexane-1,2,3,4,5-pentol
• DTXSID901299360
• Glucitol, 1,1'-iminobis[1-deoxy-
• SCHEMBL724112
• 15351-31-2
• Glucitol,1,1'-iminobis[1-deoxy-

• Inchi： 1S/C12H27NO10/c14-3-7(18)11(22)9(20)5(16)1-13-2-6(17)10(21)12(23)8(19)4-15/h5-23H,1-4H2/t5-,6-,7+,8+,9+,10+,11+,12+/m0/s1
• InChI Key： KXONZRPGKNOGCG-JLFWRBHBSA-N
• SMILES： O[C@@H]([C@@H]([C@@H](CO)O)O)[C@H](CNC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)O

Computed Properties

• Exact Mass: 345.16349606g/mol
• Monoisotopic Mass: 345.16349606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6
• Topological Polar Surface Area: 214Ų

Experimental Properties

• Density: 1.617
• Boiling Point: 785.5°Cat760mmHg
• Flash Point: 318.1°C
• Refractive Index: 1.633